![molecular formula C15H15N3 B1587760 (1-Benzyl-1H-benzo[d]imidazol-2-yl)methanamine CAS No. 20028-36-8](/img/structure/B1587760.png)
(1-Benzyl-1H-benzo[d]imidazol-2-yl)methanamine
Overview
Description
“(1-Benzyl-1H-benzo[d]imidazol-2-yl)methanamine” is a chemical compound with the molecular weight of 310.23 . It is a solid substance stored at room temperature .
Synthesis Analysis
A general, inexpensive, and versatile method for the synthesis of (1H-benzo[d]imidazol-2-yl) (phenyl)methanone and the formation of C–N bonds via an aromatic aldehyde and o-phenylenediamine has been designed . In the presence of N,N-dimethylformamide/sulfur, (1H-benzo[d]imidazol-2-yl) (phenyl)methanone was obtained .Molecular Structure Analysis
The molecular structure of “this compound” is represented by the linear formula C15H17Cl2N3 . The InChI key for this compound is VVWMJZHIPOQCFG-UHFFFAOYSA-N .Chemical Reactions Analysis
The compound has been used in the synthesis of various derivatives that show different biological activities . For instance, it has been used in the synthesis of (E)-1-(1-allyl-1H-benzo[d]imidazol-2-yl)-3-(4-substituted phenyl) prop-2-en-1-one, which has been evaluated for anticancer activity against different cell lines such as A549, MCF-7, HepG2, and OVCAR-3 .Physical And Chemical Properties Analysis
“this compound” is a solid substance with a molecular weight of 310.23 . The compound has a density of 1.3±0.1 g/cm3 .Scientific Research Applications
Synthesis and Characterization of Novel Derivatives
(1-Benzyl-1H-benzo[d]imidazol-2-yl)methanamine serves as a precursor for synthesizing novel derivatives with potential applications in medicinal chemistry and materials science. Vishwanathan and Gurupadayya (2014) reported the efficient synthesis of novel N-(1H-benzo[d]imidazol-2-yl)methyl-5-[(hetero)aryl-1,3,4-oxadiazol-2yl]methanamine derivatives. These compounds were characterized using IR, H NMR, C NMR, and mass spectral data, highlighting their potential as scaffolds for drug development and catalytic applications (Vishwanathan & Gurupadayya, 2014).
Corrosion Inhibition
Yadav, Sarkar, and Purkait (2015) explored the application of derivatives of this compound as eco-friendly corrosion inhibitors for N80 steel in HCl solution. Their research demonstrated that these compounds act as mixed-type inhibitors and adhere to the Langmuir adsorption isotherm, suggesting their practical application in protecting metal surfaces from corrosion (Yadav, Sarkar, & Purkait, 2015).
Biological Activities and Applications
Al-Hakimi et al. (2020) synthesized and characterized metal complexes derived from this compound, evaluating their biological activities. Their findings indicated significant antibacterial, antifungal, and antitumor activities, particularly for cadmium (II) and iron (III) complexes, suggesting these complexes' potential in developing new therapeutic agents (Al-Hakimi et al., 2020).
Antimicrobial Properties
Ajani et al. (2016) investigated the antimicrobial activity of 2-substituted benzimidazole derivatives synthesized from this compound. Their research showed these compounds exhibit marked potency as antimicrobial agents, offering a promising avenue for developing new antimicrobial drugs (Ajani et al., 2016).
Fluorescence Properties and Sensor Applications
Wen-yao (2012) focused on the synthesis of a compound derived from this compound with significant fluorescence properties, particularly when coordinated with Zn2+. This compound's strong fluorescence and high quantum yield indicate its potential application in designing fluorescent probes and sensors (Wen-yao, 2012).
Safety and Hazards
The compound is labeled with the signal word “Warning” and is associated with hazard statements H302, H315, H319, H332, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and if in eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338) .
Mechanism of Action
Target of Action
It is known that imidazole derivatives, which include this compound, have a broad range of biological properties and can interact with various biological targets .
Mode of Action
Imidazole derivatives are known to interact with their targets in a variety of ways, leading to different biological effects .
Biochemical Pathways
Imidazole derivatives are known to influence a variety of biochemical pathways due to their broad range of biological properties .
Pharmacokinetics
It is known that the compound has high gastrointestinal absorption and is a substrate for p-glycoprotein, which can impact its bioavailability .
Result of Action
Imidazole derivatives are known to have a variety of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Action Environment
It is known that the compound should be stored in a sealed container in a dry room at normal temperature for optimal stability .
properties
IUPAC Name |
(1-benzylbenzimidazol-2-yl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3/c16-10-15-17-13-8-4-5-9-14(13)18(15)11-12-6-2-1-3-7-12/h1-9H,10-11,16H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEVDESVNDYRKCI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80407290 | |
Record name | 1-(1-Benzyl-1H-benzimidazol-2-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80407290 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
20028-36-8 | |
Record name | 1-(1-Benzyl-1H-benzimidazol-2-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80407290 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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